Cas no 79-46-9 (2-Nitropropane)

2-Nitropropane structure

Product Name:2-Nitropropane

CAS No:79-46-9

Molecular Formula:C₃H₇NO₂

Molecular Weight:89.0931808948517

MDL:MFCD00007397

CID:34183

PubChem ID:398

2-Nitropropane Properties

Names and Identifiers

- 2-Nitropropane
- 2-nitro-propane
- 2-NP
- Dimethylnitromethane
- Isonitropropane
- Nipar S-20
- Nitroisopropane
- Propane,2-nitro
- sec-Nitropropane
- 1-Methylnitroethane
- NSC 5369
- i-C3H7NO2
- NA2608
- FT-0613216
- iso-Nitropropane
- CAS-79-46-9
- 79-46-9
- NCGC00091337-02
- NCGC00091337-01
- DTXCID80981
- CHEBI:16037
- J-510180
- 2-nitro propane
- L001273
- Nitropropane, 2-
- Propane, 2-nitro-
- 2-Nitropropano
- GKV234L2QH
- NCGC00257919-01
- 2-Nitropropane, >=96%
- CHEMBL261886
- RCRA waste number U171
- Tox21_200365
- BBL011484
- N0249
- STL146596
- InChI=1/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H
- RCRA waste no. U171
- .beta.-Nitropropane
- WLN: WNY1&1
- 2-NITROPROPANE [MI]
- 2-nitropropan
- MFCD00007397
- CCRIS 453
- Nipar S-20 solvent
- Nipar S-30 solvent
- 2-NITROPROPANE [HSDB]
- LS-1785
- Isonitro propane
- 2-NITROPROPANE [IARC]
- DTXSID6020981
- AI3-00109
- EC 201-209-1
- D95323
- F0001-2080
- AMY25784
- Q209453
- nipar s-30
- propane, 2-nitro
- beta-Nitropropane
- PD094263
- UNII-GKV234L2QH
- C02116
- c0555
- NSC-5369
- HSDB 1134
- 2-NITROPROPANE-1,1,1,3,3,3-D6
- AKOS000119973
- NSC5369
- Propano, 2-nitro-
- 52809-86-6
- Z104474978
- EN300-19734
- EINECS 201-209-1
- NS00006722
- NPP (CHRIS Code)
- 2-Nitropropane (ACI)
- betaNitropropane
- ?-NITROPROPANE
- B-NITROPROPANE
- 2-Nitropropane (ACGIH:OSHA)
- 2nitropropane
- Nipar S30 solvent
- NITROPROPANES (2-NITROPANE)
- Nipar S20 solvent
- 2-NITROPROPANE (IARC)
- Nipar S20
- USEPA/OPP Pesticide Code: 600029
- MDL： MFCD00007397
- InChIKey： FGLBSLMDCBOPQK-UHFFFAOYSA-N
- Inchi： 1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
- SMILES： [O-][N+](C(C)C)=O

Computed Properties

Exact Mass: 89.04770
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 89.048
Heavy Atom Count: 6
Complexity: 54.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 1.19470
PSA: 45.82000
Merck: 6628
Refractive Index: n20/D 1.394(lit.)
Water Partition Coefficient: 1.7 g/100 mL (20 ºC)
Boiling Point: 120 °C(lit.)
Melting Point: −93 °C (lit.)
Vapor Pressure: ~13 mmHg ( 20 °C)
Flash Point: Fahrenheit: 78.8 ° f
Celsius: 26 ° c
Solubility: H2O: slightly soluble
Color/Form: Colorless transparent oily liquid with fruit flavor. [1]
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, copper.
Solubility: Slightly soluble in water, miscible in aromatic hydrocarbons, ketones, esters, ethers and other organic solvents. [15]
Density: 0.992 g/mL at 25 °C(lit.)
Ionization Potential: 10.71 eV

2-Nitropropane Security Information

Symbol:
RTECS：TZ5250000
WGK Germany：3
Safety Term：3.2
Safety Instruction： S53-S45
Packing Group：III
Packing Group：III
Risk Phrases：R10; R20/22; R45
Hazard Level：3.2
Dangerous goods sign：
Hazardous Material transportation number：UN 2608 3/PG 3
Hazard Statement： H226-H302-H331-H341-H350-H412
Warning Statement： P201-P210-P280-P304+P340+P312-P308+P313-P370+P378
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： 45-10-20/22-52/53-68
Signal Word：Danger
HazardClass：3.2

2-Nitropropane Customs Data

HS CODE：29042000
Customs Data：

China Customs Code:
29042000

2-Nitropropane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I9T-1g	2-Nitropropane	79-46-9	97% (GC)	1g	$40.00	2025-02-19
A2B Chem LLC	AB62849-1g	2-Nitropropane	79-46-9	97%(GC)	1g	$17.00
Aaron	AR003II5-1g	2-Nitropropane	79-46-9	95%	1g	$52.00
abcr	AB251490-25 g	2-Nitropropane, 95%; .	79-46-9	95%	25 g	€86.20	2023-07-20
Enamine	EN300-19734-0.05g	2-nitropropane	79-46-9	95%	0.05g	$19.0	2023-09-16
Life Chemicals	F0001-2080-0.25g	2-nitropropane	79-46-9	95%+	0.25g	$18.0	2023-09-07
Oakwood	098355-1g	2-Nitropropane	79-46-9	95%	1g	$10.00	2024-07-19
TRC	N519600-10ml	2-Nitropropane	79-46-9		10ml	$ 64.00	2023-09-06
BAI LING WEI Technology Co., Ltd.	435077-25G	2-Nitropropane, 95%	79-46-9	95%	25G	￥ 252
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N141142-1ml	2-Nitropropane	79-46-9	1000μg/ml,in Purge and Trap Methanol	1ml	¥419.90	2023-09-01

2-Nitropropane Synthesis

Synthetic Circuit 1

41774-06-5

79-46-9

Reaction Conditions

1.1 Reagents: 1-Benzyl-1,4-dihydronicotinamide Solvents: Dimethylformamide

Reference

Desulfonylation reactions

Alonso, Diego A.; Najera, Carmen, Organic Reactions (Hoboken, 2008, 72, 367-656

Synthetic Circuit 2

41774-06-5

79-46-9

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

Desulfonylation of α-nitrosulfones with N-benzyl-1,4-dihydronicotinamide

Ono, Noboru; Tamura, Rui; Tanikaga, Rikuhei; Kaji, Aritsune, Journal of the Chemical Society, 1981, (3), 71-2

Synthetic Circuit 3

127-06-0

79-46-9

Reaction Conditions

1.1 Reagents: Triisopropanolamine , Tetrapropylammonium hydroxide , Hydrogen peroxide Solvents: Methanol ; 1.5 h, 70 °C

Reference

Green Synthesis of 2-Nitropropane via Ammoximation-Oxidation over Organic Base Modified TS-1 Catalysts

Zhang, Zhiqiang; Chu, Qingyan ; Sun, Yuan; Wang, Hao; Lu, Deming; et al, ChemistrySelect, 2022, 7(35),

Synthetic Circuit 4

594-71-8

79-46-9

Reaction Conditions

1.1 Reagents: Tributylstannane Solvents: Benzene-d6 ; 14.5 h

Reference

Free-radical clocks in the aliphatic SRN1 process and reactions of nucleophiles with 1,1-dinitro-2,2-diphenylethylene

Dedolph, Douglas Frederick, 1983, , ,

Synthetic Circuit 5

80041-89-0

79-46-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Bis(trifluoroacetoxy)iodobenzene , Sodium nitrite Solvents: Acetonitrile ; 3 h, rt

Reference

A novel transition metal free [bis-(trifluoroacetoxy)iodo]benzene (PIFA) mediated oxidative ipso nitration of organoboronic acids

Chatterjee, Nachiketa; Bhatt, Divya; Goswami, Avijit, Organic & Biomolecular Chemistry, 2015, 13(17), 4828-4832

Synthetic Circuit 6

594-71-8

79-46-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen Catalysts: Palladium Solvents: Water

Reference

2-Chloro-2-nitrosopropane

Bobinski, Thomas, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-4

Synthetic Circuit 7

79-46-9

Reaction Conditions

1.1 Reagents: Sodium nitrite Solvents: Dimethyl sulfoxide ; 6 h, 55 °C

Reference

Research on synthesis of 2-nitropropane using sodium nitrite

Lee, W., Hwahak Kwa Hwahak Konghak, 2011, 100(4), 26-27

Synthetic Circuit 8

79-46-9

Reaction Conditions

1.1 Reagents: Nitrogen dioxide Catalysts: N-Hydroxyphthalimide Solvents: (Trifluoromethyl)benzene

Reference

An Efficient Nitration of Light Alkanes and the Alkyl Side-Chain of Aromatic Compounds with Nitrogen Dioxide and Nitric Acid Catalyzed by N-Hydroxyphthalimide

Nishiwaki, Yoshiki; Sakaguchi, Satoshi; Ishii, Yasutaka, Journal of Organic Chemistry, 2002, 67(16), 5663-5668

Synthetic Circuit 9

79-46-9

Reaction Conditions

1.1 Reagents: Iodoethane , Pyridine, 4-ethenyl-, polymer with diethenylbenzene, compd. with iodoethane (nitrite anion-exchanged) Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Sodium nitrite Solvents: Water ; 24 h, rt
1.3 Solvents: Hexane ; 72 h, rt

Reference

Synthesis of nitroalkanes from alkyl halides under mild and nonaqueous conditions by using polymer supported nitrites

Zarchi, Mohammad Ali Karimi; Zarei, Amin, Journal of the Chinese Chemical Society (Taipei, 2005, 52(2), 309-311

2-Nitropropane Raw materials

2-Nitropropane Preparation Products

2-Nitropropane (79-46-9)

2-Nitropropane Suppliers

SHANG HAI BO JING HUA GONG Co., Ltd.

Audited Supplier

(CAS:79-46-9)

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Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:79-46-9)

MR./MRS.:HU JING LI

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:79-46-9)

MR./MRS.:A LA DING

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:79-46-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2-Nitropropane Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841

Matthew J. Leonard,Anthony R. Lingham,Julie O. Niere,Neale R. C. Jackson,Peter G. McKay,Helmut M. Hügel RSC Adv. 2014 4 14143
2. High pressure-assisted low-loading asymmetric organocatalytic conjugate addition of nitroalkanes to chalcones

Agnieszka Cholewiak,Kamil Adamczyk,Micha? Kopyt,Adrian Kasztelan,Piotr Kwiatkowski Org. Biomol. Chem. 2018 16 4365
3. Direct metal-free synthesis of diarylamines from 2-nitropropane via the twofold C–H functionalization of arenes

Alexander V. Aksenov,Nicolai A. Aksenov,Naila A. Orazova,Dmitrii A. Aksenov,Maksim V. Dmitriev,Michael Rubin RSC Adv. 2015 5 84849
4. Radical-nucleophilic substitution (SRN1) reactions. Part 7.1 Reactions of aliphatic α-substituted nitro compounds.

Suleiman I. Al-Khalil,W. Russell Bowman,Katherine Gaitonde,Madeleine A. Marley (née Nagel),Geoffrey D. Richardson J. Chem. Soc. Perkin Trans. 2 2001 1557
5. Aromatic nucleophilic substitution of hydrogen: reactions of 6-nitroquinoline with potassium cyanide and nitroalkanes

Ale? Halama,Vladimír Machá?ek J. Chem. Soc. Perkin Trans. 1 1999 2495
6. Addition–cyclization reaction of nitroalkane anions with o-quinone derivatives via electron transfer in the charge-transfer complexes

Shinobu Itoh,Junichi Maruta,Shunichi Fukuzumi J. Chem. Soc. Perkin Trans. 2 1996 1429
7. Radical-nucleophilic (S RN1) reactions. Part 4. Preparation, reactions, and electron spin resonance studies of α-nitro azides

Suleiman I. Al-Khalil,W. Russell Bowman,Martyn C. R. Symons RN1) reactions. Part 4. Preparation reactions and electron spin resonance studies of α-nitro azides. Suleiman I. Al-Khalil W. Russell Bowman Martyn C. R. Symons J. Chem. Soc. Perkin Trans. 1 1986 555
8. Radical–nucleophilic substitution (S RN1) reactions. Part 2. Preparation and reactions of α-nitrosulphides

W. Russell Bowman,Devajvoti Rakshit,Michael D. Valmas RN1) reactions. Part 2. Preparation and reactions of α-nitrosulphides. W. Russell Bowman Devajvoti Rakshit Michael D. Valmas J. Chem. Soc. Perkin Trans. 1 1984 2327
9. Hydrogen bonding in organic synthesis. Part 8. Reactions of 2-nitropropane in the presence of tetraethylammonium fluoride. The interaction of the nitro-group with fluoride

James H. Clark,Jack M. Miller,Kwok-Hung So J. Chem. Soc. Perkin Trans. 1 1978 941
10. Regioselective addition of 2-nitropropane anion to NAD+ analogues

Shunichi Fukuzumi,Morifumi Fujita,Junichi Maruta,Michel Chanon J. Chem. Soc. Perkin Trans. 2 1994 1597

79-46-9 (2-Nitropropane) Related Products

594-70-7(2-Methyl-2-nitropropane)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:79-46-9)2-Nitropropane

Purity:99%

Quantity:500g

Price($):261.0

Cas no 79-46-9 (2-Nitropropane)

2-Nitropropane Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Nitropropane Security Information

2-Nitropropane Customs Data

China Customs Code:

2-Nitropropane Pricemore >>

2-Nitropropane Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

2-Nitropropane Raw materials

2-Nitropropane Preparation Products

2-Nitropropane Suppliers

2-Nitropropane Related Literature

79-46-9 (2-Nitropropane) Related Products